Cas no 132584-12-4 ((S)-famoxadone)

• Product Name: (S)-famoxadone
• CAS No: 132584-12-4
• MF: C₂₂H₁₈N₂O₄
• MW: 374.389325618744
• CID: 5545869
• Update Time: 2025-05-20

(S)-famoxadone Chemical and Physical Properties

Names and Identifiers

• (S)-famoxadone

• Inchi： 1S/C22H18N2O4/c1-22(16-12-14-19(15-13-16)27-18-10-6-3-7-11-18)20(25)24(21(26)28-22)23-17-8-4-2-5-9-17/h2-15,23H,1H3/t22-/m0/s1
• InChI Key： PCCSBWNGDMYFCW-QFIPXVFZSA-N
• SMILES： O1[C@@](C)(C2=CC=C(OC3=CC=CC=C3)C=C2)C(=O)N(NC2=CC=CC=C2)C1=O

Additional information on (S)-famoxadone

(S)-Famoxadone: A Comprehensive Overview

Famoxadone, with the CAS number 132584-12-4, is a compound that has garnered significant attention in recent years due to its unique properties and potential applications. As an (S)-configured enantiomer, (S)-famoxadone represents a specific stereochemical form of famoxadone, which is known for its distinct biological and chemical characteristics. This compound has been extensively studied in various fields, including pharmacology, agriculture, and materials science. In this article, we will delve into the latest research findings and applications of (S)-famoxadone, providing a comprehensive understanding of its significance in modern science.

Chemical Structure and Properties

Famoxadone belongs to the class of organic compounds known as tetramic acids, which are characterized by a unique bicyclic structure. The (S)-enantiomer of famoxadone exhibits a chiral center at the alpha carbon of the tetramic acid core. This stereochemistry plays a crucial role in determining its biological activity and selectivity. Recent studies have highlighted the importance of stereochemistry in drug design, particularly in optimizing pharmacokinetic profiles and minimizing adverse effects. The furan moiety within the structure of (S)-famoxadone contributes to its stability and bioavailability, making it a promising candidate for therapeutic applications.

Synthesis and Production

The synthesis of (S)-famoxadone involves a multi-step process that typically begins with the preparation of the tetramic acid skeleton. Researchers have developed various methods to achieve high enantiomeric excess (ee) during the synthesis, ensuring the production of pure (S)-enantiomer. One notable approach involves the use of chiral catalysts in asymmetric induction reactions. These methods not only enhance the efficiency of production but also align with green chemistry principles by minimizing waste and reducing environmental impact.

Biological Activity and Applications

(S)-Famoxadone has demonstrated potent biological activity across multiple domains. In pharmacology, it has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for treating chronic pain conditions. Recent clinical trials have highlighted its ability to modulate pain pathways without inducing significant side effects, which is a major advantage over traditional analgesics.

In agriculture, (S)-famoxadone has emerged as an effective biopesticide due to its ability to inhibit key enzymes in pest metabolism. Its selectivity towards target organisms minimizes harm to non-target species, aligning with sustainable agricultural practices. Moreover, studies have shown that (S)-famoxadone can enhance crop resilience against environmental stressors such as drought and temperature fluctuations.

Toxicological Studies

To ensure safe use, extensive toxicological studies have been conducted on (S)-famoxadone. Acute and chronic toxicity tests indicate that it has a favorable safety profile with low toxicity at therapeutic doses. Subchronic studies have further demonstrated that long-term exposure does not induce organ damage or systemic toxicity. These findings underscore its suitability for both therapeutic and agricultural applications.

Environmental Impact

The environmental impact of (S)-famoxadone has been rigorously assessed to ensure compliance with global regulations on chemical use. Biodegradation studies reveal that it undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in the environment. Additionally, leaching experiments indicate minimal risk of groundwater contamination when used as an agricultural pesticide.

Future Directions

As research on (S)-famoxadone continues to advance, new opportunities for its application are emerging. Ongoing studies are exploring its potential as a component in drug delivery systems due to its ability to enhance drug solubility and bioavailability. Furthermore, investigations into its role as an enzyme inhibitor in metabolic disorders are shedding light on novel therapeutic strategies.

In conclusion, (S)-famoxadone represents a versatile compound with diverse applications across multiple industries. Its unique chemical properties, coupled with favorable safety profiles and environmental compatibility, position it as a valuable asset in modern scientific research and development.